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Compound of Interest

Compound Name: Ascr#8

Cat. No.: B12424479 Get Quote

Essential Safety and Handling Guide for Ascr#8
Disclaimer: This document provides guidance on the safe handling of Ascr#8 based on general

laboratory safety principles for research chemicals. A specific Safety Data Sheet (SDS) for

Ascr#8 is not publicly available. Therefore, the recommendations below are based on a

conservative approach to handling a biologically active, powdered organic compound of

unknown toxicity. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Ascr#8 is a member of the ascaroside family of glycolipid signaling molecules, acting as a

pheromone in nematodes such as Caenorhabditis elegans.[1][2][3] It is a potent component of

the dauer pheromone, influencing larval development, and is also involved in regulating social

and mating behaviors.[1][4][5][6][7] For research purposes, Ascr#8 is typically supplied as a

white to off-white solid powder.[8]

Chemical and Physical Properties
A summary of the known properties of Ascr#8 is provided below.
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Property Value

Chemical Formula C20H27NO7

Molecular Weight 393.43 g/mol

CAS Number 1172120-40-9

Appearance White to off-white solid

Storage Temperature
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 6 months.

Source: MedChemExpress, 2025; TargetMol, 2025[4][8]

Personal Protective Equipment (PPE)
Given the unknown specific hazards of Ascr#8, a cautious approach to PPE is warranted to

minimize exposure via inhalation, dermal contact, and ingestion.

Recommended PPE for Handling Ascr#8
Protection Type Specification Rationale

Hand Protection
Nitrile or neoprene gloves.[9]

[10]

Prevents dermal absorption.

Leather and cotton gloves are

not suitable as they can

absorb chemicals.[11]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[12]

Protects eyes from airborne

powder and splashes of

solutions.

Body Protection
A lab coat should be worn at

all times.

Provides a removable barrier

to protect skin and personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if handling

large quantities or if there is a

risk of aerosolization.[11]

Minimizes the risk of inhaling

the powdered compound.
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Note: Always inspect gloves for signs of degradation (e.g., discoloration, swelling, cracking)

and replace them when necessary.[9] Pant legs should be worn outside of boots to prevent

chemicals from entering footwear.[11][13]

PPE Workflow Diagram
Caption: Workflow for donning and doffing Personal Protective Equipment.

Operational Plans
Handling and Experimental Protocols
Due to its biological activity and powdered form, Ascr#8 should be handled with care in a

controlled laboratory environment.

Preparation of Stock Solutions:

Work Area: Perform all weighing and initial dilutions of powdered Ascr#8 in a chemical fume

hood or a ventilated balance enclosure to prevent inhalation of dust.

Weighing: Use an analytical balance to accurately weigh the desired amount of Ascr#8.

Solubilization: Based on supplier information, Ascr#8 can be dissolved in a suitable solvent.

For biological experiments, this is often ethanol or DMSO.[14] Add the solvent to the vial

containing the pre-weighed Ascr#8 to create a stock solution.

Storage of Solutions: Store stock solutions at -80°C for short-term storage (up to 6 months).

[8]

Experimental Use:

When using Ascr#8 in experiments, such as treating C. elegans cultures, ensure that all

manipulations are performed in a designated area.

Avoid cross-contamination by using dedicated labware.

Clearly label all solutions containing Ascr#8 with the compound name, concentration,

solvent, and date of preparation.
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Experimental Workflow for Ascr#8 Bioassay
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Caption: General workflow for a bioassay using Ascr#8.

Disposal Plans
Proper disposal of Ascr#8 and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety. All disposal must comply with local, state, and

federal regulations.

Waste Segregation and Disposal Procedures
Waste Type Disposal Procedure

Unused Solid Ascr#8
Dispose of as hazardous chemical waste. Place

in a clearly labeled, sealed container.

Contaminated Labware (e.g., pipette tips,

microfuge tubes)

Collect in a designated hazardous waste

container lined with a chemically resistant bag.

Ascr#8 Solutions (Aqueous or Solvent-based)

Collect in a labeled, sealed, and chemically

compatible hazardous waste container. Do not

pour down the drain.

Contaminated PPE (Gloves, etc.)
Dispose of in the appropriate hazardous waste

stream as designated by your institution's EHS.

Note: Never mix different types of chemical waste unless instructed to do so by EHS. For

specific guidance on waste streams and container labeling, consult your institution's waste

disposal procedures.[15]

Chemical Waste Disposal Pathway
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Caption: Logical flow for the disposal of Ascr#8 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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